Cas no 217959-89-2 (Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-)
217959-89-2 structure
Product Name:Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-
CAS No:217959-89-2
MF:C6HF6N
MW:201.069262266159
CID:1403865
PubChem ID:2782841
Update Time:2025-04-20
Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-
- 2,3,5-trifluoro-4-(trifluoromethyl)pyridine
- SCHEMBL12412354
- FS-6042
- 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine,97
- 217959-89-2
- STL556071
- AKOS005254915
- CS-0315681
- BBL102272
- J-506890
- MFCD03840202
- 2,3,5-TRIFLUORO-4-(TRIFLUOROMETHYL)PYRIDINE, 97
- DTXSID20382335
- MLFFFTHLIOLZFO-UHFFFAOYSA-N
- DB-073898
- 675602-93-4
- 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine, 97%
-
- Inchi: 1S/C6HF6N/c7-2-1-13-5(9)4(8)3(2)6(10,11)12/h1H
- InChI Key: MLFFFTHLIOLZFO-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(C=1F)F)F)(F)F
Computed Properties
- Exact Mass: 312.99965
- Monoisotopic Mass: 201.00131801g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 22.12
Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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